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Compound of Interest

Compound Name: Ethylenediamine dihydroiodide

Cat. No.: B1218184

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediamine dihydroiodide (EDDI), with the chemical formula CzH10l2Nz, is a water-
soluble salt formed from the reaction of ethylenediamine and hydroiodic acid.[1] It is a colorless
to light yellow crystalline powder.[1] EDDI serves as a stable and bioavailable source of iodide,
finding its primary application in the animal nutrition industry to prevent iodine deficiency.[2][3]
This document provides detailed experimental protocols for the synthesis of EDDI, its
characterization, and an overview of its primary application, including relevant biological
context.
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Property Value Reference
CAS Number 5700-49-2 [1]
Molecular Formula C2H1ol2N2 [1]
Molecular Weight 315.92 g/mol [1]
Appearance Colorle'ss to light yellow 1]
crystalline powder
Solubility Freely soluble in water
Purity (Typical) >98.0% [4]

Table 2: Comparison of Synthesis Methods for

Ethylenediamine Dihydroiodide

Direct Catalytic
Parameter Neutralization Hydrogenation Reference
Method Method
lodine, Hydrogen,
Ethylenediamine, Ethylenediamine,
Reactants [4][5]

Hydroiodic Acid

Catalyst (e.qg.,

Platinum black)

) - Aqueous solution,
Reaction Conditions
controlled temperature

50-60°C, 1.5-2.5 MPa

pressure

[5]

Straightforward,
Advantages i
classical method

Avoids handling of
corrosive hydroiodic

: : : [41[5]
acid, potentially higher

purity

] Requires handling of
Disadvantages ) )
strong, corrosive acid

Requires specialized
high-pressure reactor [5]

and catalyst

Experimental Protocols
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Protocol 1: Synthesis of Ethylenediamine Dihydroiodide
via Direct Neutralization

This protocol describes the laboratory-scale synthesis of ethylenediamine dihydroiodide by
the direct reaction of ethylenediamine with hydroiodic acid.[4]

Materials:

o Ethylenediamine (C2HsN2)

e Hydroiodic acid (HI, 57% in water)
o Deionized water

 Isopropanol (for washing)

* Ice bath

e Magnetic stirrer and stir bar

e Round-bottom flask

e Dropping funnel

o Bichner funnel and filter paper

¢ Vacuum flask

Drying oven

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of ethylenediamine
in 50 mL of deionized water.

o Place the flask in an ice bath and allow the solution to cool to 0-5°C with continuous stirring.
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» Slowly add a stoichiometric amount of 57% hydroiodic acid dropwise from a dropping funnel
over a period of 30-60 minutes. The reaction is exothermic, and the temperature should be
maintained below 10°C.

 After the addition is complete, continue stirring the mixture in the ice bath for another hour.

» Remove the flask from the ice bath and allow it to slowly warm to room temperature while
stirring for an additional 2 hours.

e Reduce the volume of the solvent by approximately half using a rotary evaporator.
e Cool the concentrated solution in an ice bath to induce crystallization.

o Collect the precipitated crystals by vacuum filtration using a Bichner funnel.

e Wash the crystals with a small amount of cold isopropanol.

» Dry the purified ethylenediamine dihydroiodide in a vacuum oven at 50°C to a constant
weight.

Expected Yield: ~85-95%
Characterization:
e Melting Point: Determine the melting point of the dried product.

« Titration: The iodide content can be determined by argentometric titration.[4] The
ethylenediamine content can be determined by acid-base titration with a standardized
solution of hydrochloric acid.[6][7]

e Spectroscopy: Confirm the structure using *H NMR and IR spectroscopy.[8][9]

Protocol 2: Synthesis of Ethylenediamine Dihydroiodide
via Catalytic Hydrogenation

This protocol is adapted from a patented method and describes the synthesis of
ethylenediamine dihydroiodide through the in-situ generation of hydroiodic acid from iodine
and hydrogen using a platinum catalyst.[5]
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Materials:

lodine (12)

Ethylenediamine (CzHsNz2)

Platinum black catalyst

Ethanol

High-pressure reactor with stirrer, temperature and pressure controls
Filtration apparatus

Crystallization tank with stirrer

Ice-salt bath

Vacuum drying oven

Procedure:

To a 1 L high-pressure reactor, add 50 g of iodine, 9.67 g of ethylenediamine, and 0.25 g of
platinum black catalyst.

Seal the reactor and replace the air with nitrogen gas.
Begin stirring and heat the reactor to 50-60°C.
Introduce hydrogen gas into the reactor, maintaining a pressure of 1.5-2.5 MPa.

Continue stirring under these conditions until the reaction is complete (pressure uptake
ceases).

Release the pressure and cool the reactor.

Add ethanol to the reaction mixture to dissolve the product and filter to remove the platinum
black catalyst.
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Transfer the filtrate to a crystallization tank and cool to 0-5°C using an ice-salt bath with slow
stirring.

Allow crystallization to proceed for 15-24 hours.

Filter the crystals and wash them with a small amount of cold ethanol.

Dry the final product under vacuum to obtain ethylenediamine dihydroiodide powder.

Expected Purity: High, with reduced iodine impurities compared to other methods.[5]

Mandatory Visualization
Biological Fate of lodide from EDDI

The primary biological role of ethylenediamine dihydroiodide is to act as a source of iodide.
The iodide ion is essential for the synthesis of thyroid hormones, which regulate metabolism.
[10][11][12]
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Figure 1. Pathway of lodide from EDDI to Metabolic Regulation.

Experimental Workflow for EDDI Synthesis and Analysis

The following diagram illustrates a general workflow for the synthesis and subsequent analysis
of ethylenediamine dihydroiodide in a research setting.
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Figure 2. General workflow for the synthesis and analysis of EDDI.

Application in Animal Nutrition
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Ethylenediamine dihydroiodide is primarily used as a nutritional supplement in animal feed to
prevent iodine deficiency.[2][3][13] lodine is a critical component of thyroid hormones, which
regulate numerous metabolic processes, including growth and development.[10][11] Studies
have shown that EDDI supplementation in livestock can improve growth rates, reproductive
health, and immune function.[2][14] For instance, dietary EDDI has been shown to improve the
intestinal health of ducks and can be effective in preventing foot rot in cattle.[14][15]

It is important to note that based on extensive research, ethylenediamine dihydroiodide is
not known to be directly involved in specific cellular signaling pathways beyond its role as a
source of iodide for thyroid hormone synthesis. The ethylenediamine moiety is a versatile
building block in chemical synthesis and can act as a chelating agent.[16][17] However, in the
context of EDDI's application in animal nutrition, its biological effects are attributed to the iodide
component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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